4-Oxo-1-phenyl-7-(4-pyridyl)quinoline-3-carboxamide

• Molecular Formula: C21H15N3O2
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 4-oxo-1-phenyl-7-pyridin-4-ylquinoline-3-carboxamide
• InChI: InChI=1S/C21H15N3O2/c22-21(26)18-13-24(16-4-2-1-3-5-16)19-12-15(6-7-17(19)20(18)25)14-8-10-23-11-9-14/h1-13H,(H2,22,26)
• InChI Key: ICEIHYHRCJNUTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=O)C3=C2C=C(C=C3)C4=CC=NC=C4)C(=O)N

Description

4-Oxo-1-phenyl-7-(4-pyridyl)quinoline-3-carboxamide is a useful research compound. Its molecular formula is C21H15N3O2 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Novel quinolones (see Examples 1, 2, 3, 4, 5, 6 and 7) of this invention may be prepared by a mild ring closure reaction of ethyl 2-[4-(4-pyridyl)-2-fluoro-benzoyl]-3-phenylamino-propenoate (Formula 3) with sodium hydride in dioxane followed by treatment of the propeonate with ammonia to afford the desired 1,4-dihydro-1-phenyl-7-(4-pyridyl)-4-oxo-3-quinolinecarboxamide (Formula 5) as shown in Scheme 1.